Cas no 2111300-21-9 (6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 2111300-21-9
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6223158
• PubChem ID: 165845390
• Update Time: 2025-06-12

6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• EN300-726145
• 2111300-21-9
• 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• Inchi： 1S/C10H11N3OS/c1-7-4-12(5-7)9-8(6-14)13-2-3-15-10(13)11-9/h2-3,6-7H,4-5H2,1H3
• InChI Key： DITAHAOUROOUKO-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2C=O)N1CC(C)C1

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.8Ų

Additional information on 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 2111300-21-9): A Comprehensive Overview

6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 2111300-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is C₁₄H₁₆N₄O₂S, with a molecular weight of approximately 304.37 g/mol. The compound features a core imidazo[2,1-b][1,3]thiazole scaffold substituted with a 3-methylazetidine moiety at the 6-position and a carbaldehyde group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The imidazo[2,1-b][1,3]thiazole scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 3-methylazetidine substituent adds additional complexity and potential for modulating these activities. The carbaldehyde group provides a reactive site for further derivatization and functionalization, making this compound a versatile platform for drug discovery.

Synthesis Methods

The synthesis of 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has been reported in several studies. One common approach involves the condensation of an appropriate imidazole derivative with a thioamide followed by cyclization to form the thiazole ring. The subsequent introduction of the 3-methylazetidine moiety can be achieved through various coupling reactions, such as reductive amination or nucleophilic substitution.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines these steps into a streamlined process. This method not only improves the overall yield but also reduces the number of purification steps required. The use of environmentally friendly solvents and catalysts further enhances the sustainability and scalability of this synthetic route.

Biological Activities

6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has been evaluated for its biological activities in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways such as COX-2 and iNOS. Additionally, it has demonstrated significant antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus.

In cancer research, 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has shown promising results as a potential anticancer agent. It selectively targets cancer cells by inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed into a novel therapeutic agent for treating various types of cancer.

Clinical Applications and Future Prospects

The potential clinical applications of 6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of inflammation and cancer.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery to target tissues.

Conclusion

6-(3-Methylazetidin-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 2111300-21-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a robust platform for further derivatization and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs for treating various diseases.